Cas no 828928-23-0 (4-3-(aminomethyl)phenylaniline)

• Product name: 4-3-(aminomethyl)phenylaniline
• CAS No: 828928-23-0
• MF: C₁₃H₁₄N₂
• MW: 198.26400
• MDL: MFCD05980590
• CID: 716074
• PubChem ID: 1394470

4-3-(aminomethyl)phenylaniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanamine,4'-amino-
• 3'-AMINOMETHYL-BIPHENYL-4-YLAMINE
• 4-[3-(aminomethyl)phenyl]aniline
• 3'-(Aminomethyl)-[1,1'-biphenyl]-4-amine
• 4-3-(aminomethyl)phenylaniline
• SCHEMBL3720966
• 828928-23-0
• FT-0761394
• DTXSID00362751
• CS-0456053
• AKOS006292721
• EN300-1585902
• SB38909

• MDL： MFCD05980590
• Inchi： InChI=1S/C13H14N2/c14-9-10-2-1-3-12(8-10)11-4-6-13(15)7-5-11/h1-8H,9,14-15H2
• InChI Key： YEZJBYWVQRNGAU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C2=CC=C(C=C2)N)CN

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 3.67600

4-3-(aminomethyl)phenylaniline Security Information

4-3-(aminomethyl)phenylaniline Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives